Cas no 878992-56-4 (4-methoxy-N-2-(4-phenylpiperazine-1-carbonyl)phenylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-N-2-(4-phenylpiperazine-1-carbonyl)phenylbenzene-1-sulfonamide
• CAS No: 878992-56-4
• MF: C₂₄H₂₅N₃O₄S
• MW: 451.538004636765
• CID: 3101398
• PubChem ID: 2992763
• Update Time: 2025-06-09

4-methoxy-N-2-(4-phenylpiperazine-1-carbonyl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-N-[2-(4-phenyl-piperazine-1-carbonyl)-phenyl]-benzenesulfonamide
• STK217995
• 4-methoxy-N-[2-(4-phenylpiperazine-1-carbonyl)phenyl]benzenesulfonamide
• F2618-1727
• 4-methoxy-N-(2-(4-phenylpiperazine-1-carbonyl)phenyl)benzenesulfonamide
• AKOS003348553
• 878992-56-4
• 4-methoxy-N-{2-[(4-phenylpiperazin-1-yl)carbonyl]phenyl}benzenesulfonamide
• VU0491736-1
• 4-methoxy-N-[2-(4-phenylpiperazine-1-carbonyl)phenyl]benzene-1-sulfonamide
• 4-methoxy-N-2-(4-phenylpiperazine-1-carbonyl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C24H25N3O4S/c1-31-20-11-13-21(14-12-20)32(29,30)25-23-10-6-5-9-22(23)24(28)27-17-15-26(16-18-27)19-7-3-2-4-8-19/h2-14,25H,15-18H2,1H3
• InChI Key： YBZSKODMYMHISC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC1=CC=CC=C1C(N1CCN(C2C=CC=CC=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 451.15657746Da
• Monoisotopic Mass: 451.15657746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-methoxy-N-2-(4-phenylpiperazine-1-carbonyl)phenylbenzene-1-sulfonamide

Introduction to 4-methoxy-N-2-(4-phenylpiperazine-1-carbonyl)phenylbenzene-1-sulfonamide (CAS No. 878992-56-4)

4-methoxy-N-2-(4-phenylpiperazine-1-carbonyl)phenylbenzene-1-sulfonamide, with the CAS number 878992-56-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a methoxy group, a phenylpiperazine moiety, and a sulfonamide functional group. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The chemical structure of 4-methoxy-N-2-(4-phenylpiperazine-1-carbonyl)phenylbenzene-1-sulfonamide is composed of a benzene ring substituted with a methoxy group at the 4-position, a sulfonamide group, and a phenylpiperazine moiety linked through an amide bond. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. For instance, the methoxy group enhances lipophilicity, while the sulfonamide group contributes to its ability to interact with biological targets.

Recent studies have explored the potential of 4-methoxy-N-2-(4-phenylpiperazine-1-carbonyl)phenylbenzene-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of central nervous system (CNS) disorders. Research has shown that compounds with similar structural features exhibit potent activity against CNS targets, such as serotonin receptors and dopamine receptors. This makes 4-methoxy-N-2-(4-phenylpiperazine-1-carbonyl)phenylbenzene-1-sulfonamide a promising candidate for the development of novel drugs for conditions like depression, anxiety, and neurodegenerative diseases.

In addition to its potential in CNS disorders, 4-methoxy-N-2-(4-phenylpiperazine-1-carbonyl)phenylbenzene-1-sulfonamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-methoxy-N-2-(4-phenylpiperazine-1-carbonyl)phenylbenzene-1-sulfonamide have also been studied to understand its behavior in biological systems. Preclinical data indicate that it has favorable oral bioavailability and good tissue distribution, which are essential characteristics for a drug candidate. Furthermore, its metabolic stability and low toxicity profile make it an attractive option for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methoxy-N-2-(4-phenylpiperazine-1-carbonyl)phenylbenzene-1-sulfonamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 4-methoxy-N-2-(4-phenylpiperazine-1-carbonyl)phenylbenzene-1-sulfonamide (CAS No. 878992-56-4) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full potential, paving the way for new treatments in various medical conditions.